Cas no 1221792-86-4 (1-Thia-4-azaspiro4.5decan-6-ol hydrochloride)

• Product Name: 1-Thia-4-azaspiro4.5decan-6-ol hydrochloride
• CAS No: 1221792-86-4
• MF: C₈H₁₆ClNOS
• MW: 209.736740112305
• MDL: MFCD16140323
• CID: 1079632
• PubChem ID: 50853207
• Update Time: 2025-06-08

1-Thia-4-azaspiro4.5decan-6-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Thia-4-azaspiro[4.5]decan-6-ol hydrochloride
• 1-thia-4-azaspiro[4.5]decan-6-ol;hydrochloride
• MFCD16140323
• BE-0738
• 1-thia-4-azaspiro[4.5]decan-6-olhydrochloride
• CS-0442793
• WYB79286
• 1221792-86-4
• AKOS005071907
• 1-Thia-4-azaspiro4.5decan-6-ol hydrochloride

• MDL： MFCD16140323
• Inchi： 1S/C8H15NOS.ClH/c10-7-3-1-2-4-8(7)9-5-6-11-8;/h7,9-10H,1-6H2;1H
• InChI Key： QZWZUXHWFIANJX-UHFFFAOYSA-N
• SMILES： Cl.S1CCNC21CCCCC2O

Computed Properties

• Exact Mass: 209.0641130g/mol
• Monoisotopic Mass: 209.0641130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-Thia-4-azaspiro4.5decan-6-ol hydrochloride

1-Thia-4-azaspiro[4.5]decan-6-ol Hydrochloride (CAS No. 1221792-86-4): An Overview

1-Thia-4-azaspiro[4.5]decan-6-ol hydrochloride (CAS No. 1221792-86-4) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TASPD-6-OH HCl, is a member of the spirocyclic compounds, which are characterized by their distinctive spirocyclic structure and potential for diverse biological activities.

The chemical structure of 1-Thia-4-azaspiro[4.5]decan-6-ol hydrochloride consists of a spirocyclic framework with a thioether and an azacycle, making it a versatile scaffold for the design and synthesis of novel bioactive molecules. The presence of the hydroxyl group at the C-6 position and the hydrochloride salt form contribute to its solubility and stability, which are crucial factors for its application in various biological assays and drug discovery processes.

Recent studies have highlighted the potential of 1-Thia-4-azaspiro[4.5]decan-6-ol hydrochloride in several therapeutic areas. One notable application is in the field of neuropharmacology, where this compound has shown promising results as a modulator of GABA receptors. GABA (gamma-aminobutyric acid) is the primary inhibitory neurotransmitter in the central nervous system, and modulating its activity can have significant implications for treating neurological disorders such as anxiety, epilepsy, and sleep disorders.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of 1-Thia-4-azaspiro[4.5]decan-6-ol hydrochloride at various GABA receptor subtypes. The results indicated that this compound exhibits high selectivity for GABAA receptors, particularly the α1 subtype, which is associated with sedative and anxiolytic effects. This selectivity profile suggests that TASPD-6-OH HCl could be developed into a more targeted therapeutic agent with fewer side effects compared to existing GABA modulators.

Beyond its neuropharmacological applications, 1-Thia-4-azaspiro[4.5]decan-6-ol hydrochloride has also shown potential in other areas of medicinal chemistry. For instance, preliminary studies have explored its anti-inflammatory properties, suggesting that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are believed to be mediated through its ability to modulate cytokine production and inhibit pro-inflammatory signaling pathways.

In addition to its therapeutic potential, TASPD-6-OH HCl has been used as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its unique structural features make it an attractive starting point for the synthesis of diverse libraries of compounds, which can be screened for a wide range of biological activities. This approach has led to the identification of several novel hit compounds with promising pharmacological profiles.

The synthesis of 1-Thia-4-azaspiro[4.5]decan-6-ol hydrochloride typically involves multi-step procedures that include ring formation, functional group manipulation, and salt formation. Recent advancements in synthetic methods have improved the efficiency and scalability of these processes, making it more feasible to produce this compound on a larger scale for both research and commercial purposes.

In conclusion, 1-Thia-4-azaspiro[4.5]decan-6-ol hydrochloride (CAS No. 1221792-86-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its potential therapeutic benefits and utility as a building block for drug discovery, makes it an important molecule to study further. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the development of innovative treatments for various diseases.